![molecular formula C7H12N2O3 B217883 5beta-Cholestane-3alpha,7alpha,26,27-tetrol CAS No. 107088-80-2](/img/structure/B217883.png)
5beta-Cholestane-3alpha,7alpha,26,27-tetrol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5beta-Cholestane-3alpha,7alpha,26,27-tetrol is a sterol that is commonly found in plants. It has been studied for its potential health benefits and its ability to act as an antioxidant. The purpose of
Mechanism of Action
The mechanism of action of 5beta-Cholestane-3alpha,7alpha,26,27-tetrol is not fully understood. It is believed to act as an antioxidant by scavenging free radicals and preventing them from causing damage to cells. It may also have anti-inflammatory effects by inhibiting the production of inflammatory molecules.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a number of biochemical and physiological effects. It has been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. It has also been shown to decrease levels of inflammatory molecules, such as interleukin-6 and tumor necrosis factor-alpha. In addition, it has been found to improve glucose metabolism and decrease insulin resistance in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 5beta-Cholestane-3alpha,7alpha,26,27-tetrol in lab experiments is its ability to act as an antioxidant. This can be useful in studying the effects of oxidative stress on cells and tissues. However, one limitation is that it can be difficult to obtain pure samples of this compound, which can make it challenging to study its effects in vitro.
Future Directions
There are a number of future directions for research on 5beta-Cholestane-3alpha,7alpha,26,27-tetrol. One area of interest is its potential use in the treatment of inflammatory diseases, such as arthritis. Another area of interest is its effects on glucose metabolism and insulin resistance, which could make it useful in the treatment of diabetes. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential health benefits.
Synthesis Methods
5beta-Cholestane-3alpha,7alpha,26,27-tetrol can be synthesized from cholesterol through a series of chemical reactions. One method involves the oxidation of cholesterol using potassium permanganate, followed by the reduction of the resulting product using sodium borohydride. This method yields this compound with a purity of over 95%.
Scientific Research Applications
5beta-Cholestane-3alpha,7alpha,26,27-tetrol has been studied for its potential health benefits. It has been found to act as an antioxidant, which can help to protect cells from damage caused by free radicals. It has also been studied for its potential anti-inflammatory effects, which could make it useful in the treatment of conditions such as arthritis and other inflammatory diseases.
properties
CAS RN |
107088-80-2 |
---|---|
Molecular Formula |
C7H12N2O3 |
Molecular Weight |
436.7 g/mol |
IUPAC Name |
(3R,5S,7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-(hydroxymethyl)heptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,7-diol |
InChI |
InChI=1S/C27H48O4/c1-17(5-4-6-18(15-28)16-29)21-7-8-22-25-23(10-12-27(21,22)3)26(2)11-9-20(30)13-19(26)14-24(25)31/h17-25,28-31H,4-16H2,1-3H3/t17-,19+,20-,21-,22+,23+,24-,25+,26+,27-/m1/s1 |
InChI Key |
KWZLHGRUZVXWLT-CFHOJGGSSA-N |
Isomeric SMILES |
C[C@H](CCCC(CO)CO)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
SMILES |
CC(CCCC(CO)CO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
Canonical SMILES |
CC(CCCC(CO)CO)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
synonyms |
5 beta-cholestane-3 alpha,7 alpha,26,27-tetrol cholestane-3,7,26,27-tetrol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.